Cas no 338777-60-9 (3-(2-Hydroxy-1-phenylethyl)-2-thioxoimidazolidin-4-one)

• Product Name: 3-(2-Hydroxy-1-phenylethyl)-2-thioxoimidazolidin-4-one
• CAS No: 338777-60-9
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• MDL: MFCD01316095
• CID: 3143038
• PubChem ID: 2764062
• Update Time: 2025-05-20

3-(2-Hydroxy-1-phenylethyl)-2-thioxoimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxy-1-phenylethyl)-2-thioxoimidazolidin-4-one
• SMR000549890
• 5N-905
• 3-(2-hydroxy-1-phenylethyl)-2-thioxotetrahydro-4H-imidazol-4-one
• 3-(2-hydroxy-1-phenylethyl)-2-thioxotetrahydro -4H-imidazol-4-one
• 338777-60-9
• HMS2863L21
• Oprea1_104998
• CHEMBL1456631
• AKOS005070580
• MFCD01316095
• 3-(2-hydroxy-1-phenylethyl)-2-sulfanylideneimidazolidin-4-one
• MLS001166371

• MDL： MFCD01316095
• Inchi： 1S/C11H12N2O2S/c14-7-9(8-4-2-1-3-5-8)13-10(15)6-12-11(13)16/h1-5,9,14H,6-7H2,(H,12,16)
• InChI Key： FURQFDBXKBROJI-UHFFFAOYSA-N
• SMILES： S=C1NCC(N1C(CO)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 236.06194880Da
• Monoisotopic Mass: 236.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Melting Point: 153-155°C

3-(2-Hydroxy-1-phenylethyl)-2-thioxoimidazolidin-4-one Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-(2-Hydroxy-1-phenylethyl)-2-thioxoimidazolidin-4-one

Introduction to 3-(2-Hydroxy-1-phenylethyl)-2-thioxoimidazolidin-4-one (CAS No. 338777-60-9)

3-(2-Hydroxy-1-phenylethyl)-2-thioxoimidazolidin-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 338777-60-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thioxoimidazolidinone class, a structural motif known for its diverse biological activities. The presence of both hydroxyl and thioxo functional groups in its molecular framework suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The molecular structure of 3-(2-Hydroxy-1-phenylethyl)-2-thioxoimidazolidin-4-one features a central imidazolidinone ring system substituted with a thioxo group at the 2-position and an (E)-2-hydroxy-1-phenylethyl side chain at the 3-position. This unique arrangement contributes to its distinct chemical properties and reactivity, which are critical for its potential applications in synthetic chemistry and pharmacology. The phenyl ring in the side chain introduces hydrophobicity, while the hydroxyl group enhances hydrogen bonding capabilities, making the compound versatile in binding to biological macromolecules.

In recent years, there has been growing interest in thioxoimidazolidinone derivatives due to their reported bioactivities, including antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that modifications in the substituents of this core scaffold can significantly influence its pharmacological effects. For instance, derivatives with electron-withdrawing groups at the 5-position of the imidazolidinone ring have shown enhanced binding affinity to certain enzymes and receptors.

The synthesis of 3-(2-Hydroxy-1-phenylethyl)-2-thioxoimidazolidin-4-one involves multi-step organic reactions, typically starting from readily available precursors such as β-ketoesters and thioamides. The introduction of the thioxo group at the 2-position is a key step, often achieved through cyclization reactions under controlled conditions. The subsequent attachment of the (E)-2-hydroxy-1-phenylethyl side chain requires careful consideration of reaction pathways to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have improved the efficiency of these synthetic processes, making large-scale production more feasible.

One of the most compelling aspects of 3-(2-Hydroxy-1-phenylethyl)-2-thioxoimidazolidin-4-one is its potential as a scaffold for drug development. Researchers have explored its interactions with various biological targets, including enzymes involved in metabolic pathways and transcription factors regulating cell growth. Preliminary computational studies using molecular docking techniques suggest that this compound may bind to specific pockets on target proteins, modulating their activity. Such interactions could lead to therapeutic effects relevant to diseases like cancer and inflammatory disorders.

Recent experimental investigations have focused on evaluating the pharmacokinetic properties of 3-(2-Hydroxy-1-phenylethyl)-2-thioxoimidazolidin-4-one. These studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. Key parameters such as solubility, stability, and bioavailability are critical determinants of its clinical potential. For instance, poor solubility can limit drug absorption, while rapid metabolism may reduce therapeutic efficacy. By optimizing its chemical structure, researchers can enhance these properties to improve drug delivery.

The role of computational chemistry in studying 3-(2-Hydroxy-1-phenylethyl)-2-thioxoimidazolidin-4-one cannot be overstated. Advanced modeling techniques allow scientists to predict how this compound will behave in different environments and how it might interact with biological systems. These predictions guide experimental design and help identify promising derivatives for further testing. Additionally, machine learning algorithms are being employed to analyze large datasets containing structural and activity information, accelerating the discovery process.

In conclusion,3-(2-Hydroxy-1-phenylethyl)-2-thioxoimidazolidin-4-one (CAS No. 338777-60-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported bioactivities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that additional derivatives will be synthesized and tested, expanding our understanding of its pharmacological profile.